Cas no 1015779-51-7 (3-chloro-5-(difluoromethyl)-1H-pyrazole)

3-Chloro-5-(difluoromethyl)-1H-pyrazole is a versatile heterocyclic compound characterized by its pyrazole core substituted with a chloro group at the 3-position and a difluoromethyl group at the 5-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of the difluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substituent offers a reactive site for further functionalization. Its applications include the development of fungicides, herbicides, and biologically active molecules. The compound's balanced electronic and steric properties contribute to its efficacy in cross-coupling reactions and other transformations, underscoring its utility in modern synthetic chemistry.

3-chloro-5-(difluoromethyl)-1H-pyrazole structure

1015779-51-7 structure

Product Name:3-chloro-5-(difluoromethyl)-1H-pyrazole

CAS No:1015779-51-7

MF:C₄H₃ClF₂N₂

MW:152.529826402664

MDL:MFCD21667513

CID:4787190

PubChem ID:66020118

Update Time:2026-02-27

3-chloro-5-(difluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-difluoromethyl-1H-pyrazole
- 1H-Pyrazole, 3-chloro-5-(difluoromethyl)-
- 3-chloro-5-(difluoromethyl)-1H-pyrazole
- MDL： MFCD21667513
- Inchi： 1S/C4H3ClF2N2/c5-3-1-2(4(6)7)8-9-3/h1,4H,(H,8,9)
- InChI Key： UCLPOVPAYBMAGI-UHFFFAOYSA-N
- SMILES： N1C(C(F)F)=CC(Cl)=N1

3-chloro-5-(difluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3186784-1mg	5-CHLORO-3-(DIFLUOROMETHYL)-1H-PYRAZOLE	1015779-51-7	95.0%	1mg	$88.0	2022-02-28
Enamine	EN300-3186784-2mg	5-CHLORO-3-(DIFLUOROMETHYL)-1H-PYRAZOLE	1015779-51-7	95.0%	2mg	$90.0	2022-02-28
Enamine	EN300-3186784-5mg	5-CHLORO-3-(DIFLUOROMETHYL)-1H-PYRAZOLE	1015779-51-7	95.0%	5mg	$100.0	2022-02-28
Enamine	EN300-3186784-10mg	5-CHLORO-3-(DIFLUOROMETHYL)-1H-PYRAZOLE	1015779-51-7	95.0%	10mg	$126.0	2022-02-28
Enamine	EN300-3186784-20mg	5-CHLORO-3-(DIFLUOROMETHYL)-1H-PYRAZOLE	1015779-51-7	95.0%	20mg	$164.0	2022-02-28
Enamine	EN300-3186784-25mg	5-CHLORO-3-(DIFLUOROMETHYL)-1H-PYRAZOLE	1015779-51-7	95.0%	25mg	$179.0	2022-02-28
Enamine	EN300-3186784-50mg	5-CHLORO-3-(DIFLUOROMETHYL)-1H-PYRAZOLE	1015779-51-7	95.0%	50mg	$252.0	2022-02-28
Enamine	EN300-3186784-100mg	5-CHLORO-3-(DIFLUOROMETHYL)-1H-PYRAZOLE	1015779-51-7	95.0%	100mg	$377.0	2022-02-28
Enamine	EN300-3186784-250mg	5-CHLORO-3-(DIFLUOROMETHYL)-1H-PYRAZOLE	1015779-51-7	95.0%	250mg	$1021.0	2022-02-28
Enamine	EN300-3186784-500mg	5-CHLORO-3-(DIFLUOROMETHYL)-1H-PYRAZOLE	1015779-51-7	95.0%	500mg	$1043.0	2022-02-28